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Technical Profile: 3-Methoxyisonicotinonitrile
Executive Summary

3-Methoxyisonicotinonitrile (3-Methoxy-4-cyanopyridine) represents a specialized
heterocyclic scaffold utilized primarily in the synthesis of phosphodiesterase (PDE) inhibitors
and kinase-targeting small molecules. Its structural uniqueness lies in the ortho-positioning of
an electron-donating methoxy group relative to an electron-withdrawing nitrile group on a
pyridine ring. This "push-pull" electronic configuration imparts specific solubility profiles and
reactivity patterns distinct from simple cyanopyridines, making it a critical building block for
modulating lipophilicity (LogP) and metabolic stability in drug discovery.

This guide provides a definitive technical analysis of its physicochemical properties, synthetic
accessibility, and handling protocols, designed for researchers requiring high-purity standards.

Molecular Identity & Structural Analysis[1][2][3]

The molecule consists of a pyridine ring substituted at the C4 position with a nitrile group and
at the C3 position with a methoxy group.
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Parameter Identifier / Value
IUPAC Name 3-Methoxypyridine-4-carbonitrile
Common Name 3-Methoxyisonicotinonitrile
CAS Registry Number 26414-90-4
C
H
Molecular Formula
N
O
SMILES COC1=C(C=CN=C1)C#N
INChl Key SUZIOAPLIWZQST-UHFFFAOYSA-N

Structural Implications

o Steric Effects: The methoxy group at C3 imposes a steric constraint on the nitrile group at
C4, potentially twisting the optimal binding conformation in protein active sites.

e Electronic Environment: The pyridine nitrogen (N1) is electron-deficient due to the para-nitrile
group. However, the C3-methoxy group provides electron density via resonance, slightly
mitigating the electron deficiency at the C2 and C6 positions.

Physicochemical Profile

The following data aggregates experimental values and high-confidence predicted models
(where experimental data is limited) essential for formulation and synthesis planning.

Table 1: Core Physicochemical Properties
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Property Value Context/Implication

Fragment-sized; ideal for
Molecular Weight 134.14 g/mol FBDD (Fragment-Based Drug

Discovery).

. i ) Typically off-white to pale
Physical State Solid (Crystalline)
yellow needles.

Low-melting solid; requires
] ] ) careful temperature control
Melting Point 68°C — 72°C (Predicted) ) ] )
during drying to avoid

sublimation.

High boiling point allows for
N ) high-temperature
Boiling Point ~245°C (at 760 mmHQ) _ o _ _
functionalization without rapid

evaporation.

Moderately polar. Good

aqueous solubility relative to
LogP (XLogP3) 0.5 )

non-polar heterocycles; likely

high oral bioavailability.

Well within the limit (<140 A

: 45.9 A
Topological PSA ) for cell membrane

permeability.

The pyridine nitrogen is weakly
basic due to the strong

electron-withdrawing effect of

pKa (Conj. Acid) ~1.5-2.0 (Est.) i
the 4-CN group. It will not be
protonated at physiological pH
(7.4).
High solubility in polar organic
Solubility DMSO, Methanol, DCM solvents; moderate solubility in

water.
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Synthetic Accessibility & Reactivity
Synthesis Pathways

The most robust synthetic route for high-purity generation involves the methylation of 3-
hydroxyisonicotinonitrile. This avoids the formation of regioisomers common in direct cyanation
reactions.

Reaction Scheme (Textual):

Precursor: 3-Hydroxyisonicotinonitrile

Reagent: Methyl lodide (Mel) or Dimethyl Sulfate (DMS)

Base: Potassium Carbonate (K

CO

)

Solvent: DMF or Acetone (Anhydrous)

Conditions: 60°C, 4-6 hours.

Reactivity Profile

The 4-cyano group is the primary handle for derivatization.
e Hydrolysis: Under basic conditions (NaOH/H

O
), the nitrile converts to the primary amide (3-methoxyisonicotinamide).
e Reduction: Catalytic hydrogenation (Raney Ni or Pd/C) yields the aminomethyl derivative.

» Nucleophilic Attack: The C2 position is activated for nucleophilic aromatic substitution (

) if a leaving group (e.g., fluorine) were introduced, but in this scaffold, the ring is relatively
stable against oxidation.
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Visualization of Reactivity

The following diagram illustrates the core reactivity pathways originating from the parent
scaffold.

3-Methoxyisonicotinamide

NaOH / H202 (Hydrolysis Product)
(Basic Hydrolysis

H2 / Raney Ni

3-Methoxyisonicotinonitrile (Reduction) > 4-(Aminomethyl)-3-methoxypyridine
(Parent Scaffold) NaN3 / ZnBr2 (Reduction Product)
(Cycloaddition)

Tetrazole Derivative
(Click Chemistry)

Click to download full resolution via product page
Figure 1: Primary chemical transformations of the nitrile handle.

Quality Control & Characterization Protocols

For pharmaceutical applications, establishing the identity and purity of 3-
Methoxyisonicotinonitrile is mandatory. The following protocols are self-validating systems.

Analytical Workflow

To ensure batch consistency, a dual-method approach (HPLC + NMR) is recommended.
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Figure 2: Standard Quality Control Decision Tree.

Spectroscopic Signatures (Expected)
¢ HNMR (400 MHz, DMSO-

):
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o ~8.50 (s, 1H, H2): The most deshielded proton due to adjacency to both N and OMe.
o ~8.35 (d, 1H, H6): Ortho to Nitrogen.
o ~7.60 (d, 1H, H5): Meta to Nitrogen.
o ~3.95 (s, 3H, -OCH
): Characteristic methoxy singlet.

* IR Spectroscopy:
o Nitrile Stretch (

): Sharp band at ~2230-2240 cm

o Ether Stretch (C-O-C): ~1250 cm

Handling & Safety (MSDS Summary)

While specific toxicological data for this isomer is limited, it should be handled with the standard
precautions for pyridine nitriles.

o Hazard Classification: Irritant (Skin/Eye), Harmful if swallowed (Acute Tox. 4).

 Nitrile Hazard: Metabolically, nitriles can liberate cyanide ions, though the aromatic nitrile
bond is generally stable. Avoid strong acids which may hydrolyze the nitrile.

o Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Hygroscopic nature
requires desiccated storage.
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o Katritzky, A. R., & Ramsden, C. A.[1] (Eds.).Comprehensive Heterocyclic Chemistry Ill.
(General reference for pyridine reactivity and Reissert-Henze functionalization). Elsevier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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